ML 352 hydrochloride
Description
High affinity and selective presynaptic choline transporter (CHT) inhibitor (Ki = 92 nM). Exhibits selectivity for CHT over dopamine, serotonin and noradrenalin transporters; acetylcholinesterase and cholineacetyltransferase; and a panel of 65 other GPCRs, ion channels and transporters.
Scientific Research Applications
Influence on Root Surface Morphology
ML 352 hydrochloride has shown potential in dental applications. A study highlighted the use of tetracycline hydrochloride in root conditioning, demonstrating its effectiveness in removing the smear layer and enlarging dentinal tubules. This capability suggests that this compound may be useful in enhancing periodontal regeneration after scaling and root planing procedures (Mittal et al., 2014).
Inflammatory and Immunomodulatory Effects
Research has also explored the use of this compound in addressing respiratory conditions. One study assessed the anti-inflammatory and immunomodulatory effects of a polyherbal preparation containing this compound, which was traditionally used for treating bronchial asthma. The preparation showed promise in reducing proinflammatory cytokines and modulating immune response, comparable to the effects of prednisolone, suggesting a potential role in managing asthma and similar conditions (Guhathakurta et al., 2012).
Machine Learning in Neurosurgical Care
Interestingly, this compound has connections to machine learning (ML) applications, particularly in neurosurgical care. A systematic review elaborated on how machine learning, a branch of artificial intelligence, can leverage complex datasets to assist in neurosurgical treatment. This integration of ML can enhance the precision of perioperative decision-making, though the specific tie to this compound was not detailed in the review (Senders et al., 2017).
Enhanced Absorption of Pharmaceuticals
This compound has also been studied for its role in enhancing the absorption of other drugs. A study investigating vancomycin hydrochloride revealed that formulations with this compound significantly improved the drug's oral absorption, suggesting a potential application in enhancing the bioavailability of hydrophilic drugs (Prasad et al., 2003).
Cellular and Molecular Mechanisms in Asthma
Further research into the mechanisms of this compound in bronchial asthma demonstrated its ability to reduce eosinophil and neutrophil counts, and modulate levels of various cytokines and molecular pathways. These findings reinforce the therapeutic potential of this compound in treating inflammatory disorders of the airways (Rai et al., 2015).
Properties
Molecular Formula |
C21H29N3O4.HCl |
|---|---|
Molecular Weight |
423.93 |
synonyms |
4-Methoxy-N-[[3-(1-methylethyl)-5-isoxazolyl]methyl]-3-[(1-methyl-4-piperidinyl)oxy]benzamide hydrochloride |
Origin of Product |
United States |
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